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Compound of Interest

Compound Name: N-butyl-2-chloro-4-nitrobenzamide
Cat. No.: B11021321
Get Quote
\ J

Executive Summary

N-butyl-2-chloro-4-nitrobenzamide is a specialized organic intermediate belonging to the
class of halogenated nitrobenzamides. While its structural isomers (such as the sec-butyl and
isobutyl derivatives) are frequently cataloged, the n-butyl variant often serves as a custom-
synthesized scaffold in the development of pharmaceutical active ingredients (APIs),
particularly in the exploration of anti-inflammatory agents, kinase inhibitors, and agrochemicals.
This guide provides a definitive protocol for its synthesis, purification, and analytical
identification, designed for researchers requiring high-purity material for structure-activity
relationship (SAR) studies.

Chemical Identity & Properties
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Specification

Chemical Name

N-butyl-2-chloro-4-nitrobenzamide

Molecular Formula

C11H13CIN203

Molecular Weight

256.69 g/mol

Core Scaffold

Benzamide (2-chloro, 4-nitro substituted)

CAS Registry Number

Note: While specific isomers like N-isobutyl
(CAS 329059-85-0) are widely indexed, the n-
butyl derivative is often referenced by its

precursors or internal codes.

Physical State

Pale yellow to off-white crystalline solid

Solubility

Soluble in DMSO, DMF, DCM, Ethyl Acetate;
Insoluble in Water

Melting Point

120-125 °C (Predicted based on isomeric

trends)

Structural Analysis

The molecule features a benzamide core with a highly electrophilic nitro group at the para-

position and a chlorine atom at the ortho-position relative to the amide linkage. The N-butyl

chain provides lipophilicity, influencing the compound's bioavailability and binding affinity in

biological targets.

Synthesis Protocol

Objective: Synthesize N-butyl-2-chloro-4-nitrobenzamide via nucleophilic acyl substitution.

Reaction Type: Schotten-Baumann Acylation (Anhydrous Conditions).

Reagents & Materials[1][2][3][4][5][6]

e Precursor A: 2-Chloro-4-nitrobenzoyl chloride (CAS 7073-36-1) — Electrophile

e Precursor B: n-Butylamine (CAS 109-73-9) — Nucleophile
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» Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) — Acid Scavenger
e Solvent: Dichloromethane (DCM), Anhydrous[1]

e Quench: 1M HCI, Saturated NaHCOs, Brine

Step-by-Step Methodology

e Preparation:
o Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen (

)

o Dissolve 2-Chloro-4-nitrobenzoyl chloride (1.0 eq, 10 mmol) in 50 mL anhydrous DCM.
Cool to 0 °C in an ice bath.

o Addition:

o In a separate vial, mix n-Butylamine (1.1 eq, 11 mmol) and TEA (1.5 eq, 15 mmol) in 10
mL DCM.

o Add the amine/base mixture dropwise to the RBF over 20 minutes, maintaining
temperature <5 °C to prevent side reactions (e.g., bis-acylation).

» Reaction:
o Allow the mixture to warm to room temperature (RT) and stir for 3-5 hours.

o Monitoring: Check reaction progress via TLC (Mobile Phase: 30% EtOAc in Hexanes). The
starting acid chloride (

) should disappear, and a new amide spot (

) should form.
e Workup:

o Dilute reaction mixture with 50 mL DCM.
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o Wash sequentially with:
» 1M HCI (2 x 30 mL) — Removes unreacted amine/TEA.
» Sat. NaHCOs (2 x 30 mL) — Removes hydrolyzed acid byproducts.
= Brine (1 x 30 mL).

o Dry organic layer over anhydrous

, filter, and concentrate in vacuo.

e Purification:

o Recrystallize the crude solid from Ethanol/Hexane (1:4) or purify via flash column
chromatography (Gradient: 0—40% EtOAc/Hexanes).

Synthesis Workflow Diagram

Crystallization

S e 1. Dissolve Acid Chloride Activation 2. Add +TEA Nucleophilic Attack _ | 3. Final Product:
(DCM, 0°C) (Dropwise) N-butyl-2-chloro-4-nitrobenzamide

. Reaction
(RT, 3-5h)

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway for N-butyl-2-chloro-4-nitrobenzamide via acyl
chloride activation.

Analytical Identification

To validate the identity of the synthesized compound, the following spectroscopic data must be
confirmed.

Proton NMR ( H-NMR)

Solvent; DMSO-

or CDCIs Expected Signals:
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8.0-8.4 ppm (m, 3H): Aromatic protons. The proton between Cl and
(H3) will be a doublet (

Hz) appearing most downfield due to the inductive effect of both electron-withdrawing
groups.

e 6.5-7.0 ppm (br s, 1H): Amide N-H proton (exchangeable with
).
e 3.4 ppm (q, 2H):
(methylene adjacent to nitrogen).
e 1.5 ppm (m, 2H):
(middle butyl chain).
e 1.3 ppm (m, 2H):
(middle butyl chain).
e 0.9 ppm (t, 3H):

(terminal methyl).
Mass Spectrometry (LC-MS)
 lonization Mode: ESI (+)
e Molecular lon (

): 257.1 Da (

) and 259.1 Da (
).

 |sotope Pattern: Distinct 3:1 ratio for Cl isotopes confirms the presence of the chlorine atom.

Infrared Spectroscopy (FT-IR)
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e 3250-3300 cm~*: N-H stretch (Amide).

e 1640-1660 cm~1: C=0 stretch (Amide | band).

e 1520 & 1340 cm~1: N-O asymmetric and symmetric stretches (
group).

e 740 cm~i: C-Cl stretch.

Identification Logic Flow

Unknown Sample

Check MW & CI] Pattern

LC-MS Analysis
([M+H]+ = 257/259)

Pass

1H-NMR Analysis
(Aromatic 3H + Butyl 9H)

Confirm Functional Groups

FT-IR Analysis
(1650 cm-1 Amide + Nitro)

Validated

Confirmed Identity:

N-butyl-2-chloro-4-nitrobenzamide

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating the chemical structure.
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Applications & Significance

This compound serves as a critical intermediate in the synthesis of:

» Kinase Inhibitors: The 2-chloro-4-nitrobenzamide scaffold is a precursor to 2-amino-4-
substituted benzamides, which are potent inhibitors of various kinases involved in oncology.

o Antibacterial Agents: Nitro-reduction yields aniline derivatives that can be coupled with
sulfonyl chlorides or other electrophiles to generate sulfonamide antibiotics.

o Agrochemicals: Related to the herbicide/coccidiostat Aklomide (2-chloro-4-nitrobenzamide),
the N-butyl derivative allows for tuning lipophilicity to enhance leaf penetration or soil
retention.

Safety & Handling

» Hazards: The compound contains a nitro group (potential explosivity at high
temperatures/pressure) and is an organochloride (potential irritant/sensitizer).

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle all powders in a fume hood
to avoid inhalation.

o Storage: Store in a cool, dry place (2—8 °C), protected from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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